Cas no 849012-50-6 ((2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate)

• Product Name: (2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate
• CAS No: 849012-50-6
• MF: C₁₈H₁₆ClNO₅
• MW: 361.776344299316
• CID: 5331079
• Update Time: 2025-05-20

(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl (4-chlorophenyl)acetate
• [2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• STL194666
• 2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• (2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C18H16ClNO5/c19-13-3-1-12(2-4-13)9-18(22)25-11-17(21)20-14-5-6-15-16(10-14)24-8-7-23-15/h1-6,10H,7-9,11H2,(H,20,21)
• InChI Key： QVBKBXHFGPBYOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC(NC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 466
• XLogP3: 3
• Topological Polar Surface Area: 73.9

Additional information on (2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate

The Compound CAS No 849012-50-6: (2,3-Dihydro-1,4-Benzodioxin-6-Yl)Carbamoylmethyl 2-(4-Chlorophenyl)Acetate

The compound with CAS number 849012-50-6, known as (2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxin ring system with a carbamoylmethyl group and a chlorophenyl acetate moiety. Recent studies have highlighted its potential applications in drug design and material science, making it a subject of intense research interest.

Benzodioxin derivatives have long been recognized for their diverse biological activities. The 2,3-dihydro substitution in this compound introduces a degree of saturation that may influence its stability and reactivity. The carbamoylmethyl group attached to the benzodioxin ring adds a functional group that can participate in hydrogen bonding, potentially enhancing the compound's solubility and bioavailability. This feature is particularly significant in drug design, where solubility is a critical factor for pharmacokinetic properties.

The chlorophenyl acetate moiety in this compound contributes to its aromaticity and electronic properties. Chlorine substitution on the phenyl ring can modulate the compound's electronic environment, influencing its reactivity and interaction with biological targets. Recent research has shown that such substitutions can enhance the selectivity of compounds in binding to specific receptors or enzymes, making them valuable leads in medicinal chemistry.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the benzodioxin core, followed by functionalization to introduce the carbamoylmethyl and chlorophenyl acetate groups. Advanced techniques such as Suzuki coupling and nucleophilic acyl substitution are often employed to achieve high yields and purity. These methods are not only efficient but also align with green chemistry principles by minimizing waste and using environmentally friendly reagents.

Recent studies have explored the pharmacological properties of this compound. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting potential therapeutic applications. Additionally, computational modeling has revealed that the compound's structure allows for favorable interactions with target proteins, further supporting its potential as a drug candidate.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers are investigating how the substituents on the benzodioxin ring can be optimized to enhance its performance in these applications.

Despite its potential benefits, understanding the toxicological profile of this compound is crucial before it can be widely applied. Preliminary safety assessments indicate that it exhibits low acute toxicity; however, long-term studies are needed to evaluate its chronic effects on health and the environment. Regulatory agencies require thorough testing to ensure that any commercial application meets safety standards.

From an environmental standpoint, the degradation pathways of this compound are an area of active research. Studies suggest that under certain conditions, such as exposure to sunlight or microbial activity, the compound can undergo biodegradation. Understanding these processes is essential for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, the compound (2,3-dihydro-1,4-benzodioxin-6-yl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No 849012-50-6) represents a fascinating intersection of organic synthesis and applied sciences. Its unique structure offers opportunities across multiple disciplines, from drug development to materials engineering. As research continues to uncover its full potential, this compound stands at the forefront of innovation in modern chemistry.